Cas no 35281-27-7 (3-methyl-1,2,6,7,8,9,10,12b-octahydrocyclopenta[ij]tetraphene)

• Product Name: 3-methyl-1,2,6,7,8,9,10,12b-octahydrocyclopenta[ij]tetraphene
• CAS No: 35281-27-7
• MF: C₂₁H₂₂
• MW: 274.399385929108
• CID: 1476639
• PubChem ID: 118227
• Update Time: 2025-04-21

3-methyl-1,2,6,7,8,9,10,12b-octahydrocyclopenta[ij]tetraphene Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1,2,6,7,8,9,10,12b-octahydrocyclopenta[ij]tetraphene
• Benz(j)aceanthrylene, 1,2,6,7,8,9,10,12b-octahydro-3-methyl-
• DTXSID50956720
• Cholanthrene, 6,7,8,9,10,12b-hexahydro-3-methyl-
• 35281-27-7
• 6,7,8,9,10,12b-hexahydro-3-methylcholanthrene
• 1,2,6,7,8,9,10,12b-Octahydro-3-methylbenz(j)aceanthrylene
• 6,7,8,9,10,12b-Hexahydro-3-methyl-cholanthrene
• BRN 2465473

• Inchi： 1S/C21H22/c1-13-6-7-15-12-20-17-5-3-2-4-14(17)8-9-18(20)19-11-10-16(13)21(15)19/h6-9,19H,2-5,10-12H2,1H3
• InChI Key： ZDSPIWHPOSTIAY-UHFFFAOYSA-N
• SMILES： C12C3C=CC4CCCCC=4C=3CC3=CC=C(C)C(CC1)=C23

Computed Properties

• Exact Mass: 274.17226
• Monoisotopic Mass: 274.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0128 (estimate)
• Boiling Point: 352.38°C (rough estimate)
• Refractive Index: 1.7640 (estimate)
• PSA: 0